1-[3-(Morpholine-4-carbonyl)-phenyl]-pyrrolidi n-2-one

• IUPAC Name: 1-[3-(morpholine-4-carbonyl)phenyl]pyrrolidin-2-one
• InChI: InChI=1S/C15H18N2O3/c18-14-5-2-6-17(14)13-4-1-3-12(11-13)15(19)16-7-9-20-10-8-16/h1,3-4,11H,2,5-10H2
• InChI Key: CKYXSUALPIYMOP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2=CC=CC(=C2)C(=O)N3CCOCC3
• Molecular Formula: C15H18N2O3
• Molecular Weight: 274.31 g/mol

Description

1-[3-(Morpholine-4-carbonyl)-phenyl]-pyrrolidin-2-one, also known as MPPL, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. MPPL is a synthetic compound that is commonly used in experiments to investigate its mechanism of action, biochemical and physiological effects, and potential therapeutic applications. In

Mechanism of Action

The exact mechanism of action of 1-[3-(Morpholine-4-carbonyl)-phenyl]-pyrrolidi n-2-one is not fully understood. However, it has been suggested that 1-[3-(Morpholine-4-carbonyl)-phenyl]-pyrrolidi n-2-one may act as a dopamine receptor agonist, which could explain its potential therapeutic effects in the treatment of Parkinson's disease.
Biochemical and Physiological Effects
1-[3-(Morpholine-4-carbonyl)-phenyl]-pyrrolidi n-2-one has been shown to have various biochemical and physiological effects. For example, it has been found to increase dopamine release in the brain, which could explain its potential therapeutic effects in the treatment of Parkinson's disease. In addition, 1-[3-(Morpholine-4-carbonyl)-phenyl]-pyrrolidi n-2-one has been shown to have antioxidant properties, which could make it useful in the treatment of diseases that involve oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[3-(Morpholine-4-carbonyl)-phenyl]-pyrrolidi n-2-one in lab experiments is that it is a synthetic compound, which means that it can be easily produced in large quantities. In addition, 1-[3-(Morpholine-4-carbonyl)-phenyl]-pyrrolidi n-2-one has been found to have low toxicity, which makes it safe to use in experiments. However, one limitation of using 1-[3-(Morpholine-4-carbonyl)-phenyl]-pyrrolidi n-2-one in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are many potential future directions for research involving 1-[3-(Morpholine-4-carbonyl)-phenyl]-pyrrolidi n-2-one. For example, researchers could investigate the potential therapeutic applications of 1-[3-(Morpholine-4-carbonyl)-phenyl]-pyrrolidi n-2-one in the treatment of other diseases, such as depression and anxiety. In addition, researchers could investigate the mechanism of action of 1-[3-(Morpholine-4-carbonyl)-phenyl]-pyrrolidi n-2-one in more detail, which could lead to the development of more effective treatments for Parkinson's disease and other neurological disorders. Finally, researchers could investigate the potential side effects of 1-[3-(Morpholine-4-carbonyl)-phenyl]-pyrrolidi n-2-one, which could help to ensure its safety for use in humans.
Conclusion
In conclusion, 1-[3-(Morpholine-4-carbonyl)-phenyl]-pyrrolidin-2-one is a synthetic compound that has potential applications in scientific research. Its mechanism of action, biochemical and physiological effects, and potential therapeutic applications have made it an important area of focus for researchers. While there are still many unanswered questions about 1-[3-(Morpholine-4-carbonyl)-phenyl]-pyrrolidi n-2-one, its potential for use in the treatment of various diseases makes it an exciting area for future research.

Synthesis Methods

The synthesis of 1-[3-(Morpholine-4-carbonyl)-phenyl]-pyrrolidi n-2-one involves the reaction between morpholine-4-carbonyl chloride and 3-phenylpropylamine in the presence of a base. The resulting product is then treated with acetic anhydride and triethylamine to yield 1-[3-(Morpholine-4-carbonyl)-phenyl]-pyrrolidi n-2-one. The purity of the compound can be improved through recrystallization.

Scientific Research Applications

1-[3-(Morpholine-4-carbonyl)-phenyl]-pyrrolidi n-2-one has been found to have potential therapeutic applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In addition, 1-[3-(Morpholine-4-carbonyl)-phenyl]-pyrrolidi n-2-one has been used in research to investigate its mechanism of action and its effects on the central nervous system.